molecular formula C15H22ClNO B8546378 N-(3-Chloro-4-propan-2-ylphenyl)-2-methylpentanamide CAS No. 106827-21-8

N-(3-Chloro-4-propan-2-ylphenyl)-2-methylpentanamide

Cat. No.: B8546378
CAS No.: 106827-21-8
M. Wt: 267.79 g/mol
InChI Key: XESCSVABNVAQQS-UHFFFAOYSA-N
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Description

N-(3-Chloro-4-propan-2-ylphenyl)-2-methylpentanamide is a useful research compound. Its molecular formula is C15H22ClNO and its molecular weight is 267.79 g/mol. The purity is usually 95%.
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Properties

CAS No.

106827-21-8

Molecular Formula

C15H22ClNO

Molecular Weight

267.79 g/mol

IUPAC Name

N-(3-chloro-4-propan-2-ylphenyl)-2-methylpentanamide

InChI

InChI=1S/C15H22ClNO/c1-5-6-11(4)15(18)17-12-7-8-13(10(2)3)14(16)9-12/h7-11H,5-6H2,1-4H3,(H,17,18)

InChI Key

XESCSVABNVAQQS-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)C(=O)NC1=CC(=C(C=C1)C(C)C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 36 ml of toluene were added 1.0 g (5.9/1000 mole) of 3-chloro-4-isopropylaniline and 0.7 g of pyridine, and 0.9 g (5.9/1000 mole) of 2-methylvaleryl chloride was added. The mixture was stirred at room temperature for 20 minutes. The crystals that precipitated were separated by filtration. Water (70 ml) was added to the filtrate, and the mixture was extracted with toluene. The toluene solution was washed with a saturated aqueous solution of sodium hydrogen carbonate, and dried over anhydrous sodium sulfate. The resulting dried solution was concentrated by an evaporator. Recrystallization of the resulting crude crystals from methanol gave 1.2 g of N-(3-chloro-4-isopropylphenyl)-2-methylvaleramide in a yield of 76.0 % based on 3-chloro-4-isopropylaniline.
Quantity
36 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.9 g
Type
reactant
Reaction Step One
Quantity
0.7 g
Type
solvent
Reaction Step One

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